Cas no 1996102-80-7 (3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid)

• Product Name: 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid
• CAS No: 1996102-80-7
• MF: C₁₀H₁₆O₄
• MW: 200.231643676758
• MDL: MFCD34186056
• CID: 5619263
• PubChem ID: 165941428
• Update Time: 2025-05-20

3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28312027
• 1996102-80-7
• 3-[2-(pent-4-yn-1-yloxy)ethoxy]propanoic acid
• Propanoic acid, 3-[2-(4-pentyn-1-yloxy)ethoxy]-
• 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid

• MDL： MFCD34186056
• Inchi： 1S/C10H16O4/c1-2-3-4-6-13-8-9-14-7-5-10(11)12/h1H,3-9H2,(H,11,12)
• InChI Key： REGPRPLHLAASKH-UHFFFAOYSA-N
• SMILES： O(CCOCCC(=O)O)CCCC#C

Computed Properties

• Exact Mass: 200.10485899g/mol
• Monoisotopic Mass: 200.10485899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 9
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.083±0.06 g/cm3(Predicted)
• Boiling Point: 326.3±32.0 °C(Predicted)
• pka: 4.28±0.10(Predicted)

Additional information on 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid

Professional Introduction to 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic Acid (CAS No. 1996102-80-7)

3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid, with the chemical identifier CAS No. 1996102-80-7, is a specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its unique structural features, exhibits potential applications in various scientific domains, particularly in drug development and synthetic chemistry. The presence of a pent-4-yn-1-yloxy moiety in its molecular structure suggests intriguing possibilities for its reactivity and utility in complex synthetic pathways.

The molecular architecture of 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid encompasses an ethoxypropanoic acid backbone, which is further functionalized with a pentenyl ether group. This specific arrangement of functional groups makes the compound a versatile intermediate in organic synthesis, enabling the construction of more complex molecules with tailored properties. The alkyne functionality introduced by the pent-4-yn-1-yloxy group provides a site for further chemical modifications, such as cross-coupling reactions, which are pivotal in modern pharmaceutical synthesis.

In recent years, there has been a growing interest in the development of novel compounds that can serve as scaffolds for drug discovery. The structural features of 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid make it an attractive candidate for such endeavors. Researchers have been exploring its potential as a precursor in the synthesis of bioactive molecules, leveraging its reactivity to introduce diverse pharmacophores. The compound's ability to undergo selective modifications allows for the creation of derivatives with enhanced biological activity and improved pharmacokinetic profiles.

One of the most compelling aspects of 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid is its role in the synthesis of complex natural products and heterocyclic compounds. The alkyne group serves as a versatile handle for constructing intricate molecular frameworks, while the ester functionality provides a site for further derivatization. These features have made the compound a valuable tool in synthetic organic chemistry, particularly in the preparation of molecules with therapeutic potential.

Recent advancements in catalytic methods have further enhanced the utility of 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid. Transition-metal-catalyzed reactions, such as palladium-catalyzed cross-coupling reactions, have enabled the efficient construction of carbon-carbon bonds, opening up new avenues for molecular diversification. These techniques have been instrumental in the development of novel drug candidates and have contributed to the optimization of synthetic routes.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemical research. Its unique structural properties make it a suitable candidate for materials science applications, including the development of functional polymers and advanced materials. The ability to incorporate 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid into polymer backbones could lead to novel materials with enhanced mechanical properties and biodegradability.

In conclusion, 3-2-(pent-4-yn-1-yloxy)ethoxypropanoic acid (CAS No. 1996102-80-7) represents a significant advancement in synthetic chemistry and has promising implications for drug discovery and materials science. Its unique structural features and reactivity make it a valuable intermediate for constructing complex molecules with diverse applications. As research continues to uncover new methodologies for utilizing this compound, its importance in scientific innovation is likely to grow.